Cas no 1005677-40-6 (2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide)

2-(4-Chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide is a synthetic organic compound featuring a chlorophenyl acetamide core linked to a dimethylpyrazole methyl group. This structure imparts potential utility in medicinal chemistry and agrochemical research, particularly as an intermediate for bioactive molecules. The presence of the 4-chlorophenyl moiety enhances lipophilicity, while the pyrazole ring contributes to hydrogen bonding and π-stacking interactions, making it a versatile scaffold for further derivatization. Its well-defined molecular architecture allows for precise modifications, aiding in the development of targeted compounds with optimized properties. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide structure

1005677-40-6 structure

Product Name:2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

CAS No:1005677-40-6

MF:C₁₄H₁₆ClN₃O

MW:277.749341964722

CID:5822662

PubChem ID:1225388

Update Time:2025-05-22

2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide
- F5304-0090
- AKOS024348484
- SR-01000922087-1
- 1005677-40-6
- Oprea1_713675
- SR-01000922087
- 2-(4-chlorophenyl)-N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)acetamide
- 2-(4-chlorophenyl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]acetamide
- Inchi： 1S/C14H16ClN3O/c1-10-12(9-18(2)17-10)8-16-14(19)7-11-3-5-13(15)6-4-11/h3-6,9H,7-8H2,1-2H3,(H,16,19)
- InChI Key： LFRRMTAFECNHEB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CC(NCC1=CN(C)N=C1C)=O

Computed Properties

Exact Mass: 277.0981898g/mol
Monoisotopic Mass: 277.0981898g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 46.9Å²

2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5304-0090-2μmol	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	2μmol	$85.5	2023-09-10
Life Chemicals	F5304-0090-5μmol	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	5μmol	$94.5	2023-09-10
Life Chemicals	F5304-0090-10μmol	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	10μmol	$103.5	2023-09-10
Life Chemicals	F5304-0090-20μmol	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	20μmol	$118.5	2023-09-10
Life Chemicals	F5304-0090-1mg	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	1mg	$81.0	2023-09-10
Life Chemicals	F5304-0090-2mg	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	2mg	$88.5	2023-09-10
Life Chemicals	F5304-0090-3mg	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	3mg	$94.5	2023-09-10
Life Chemicals	F5304-0090-4mg	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	4mg	$99.0	2023-09-10
Life Chemicals	F5304-0090-5mg	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	5mg	$103.5	2023-09-10
Life Chemicals	F5304-0090-10mg	2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide	1005677-40-6	10mg	$118.5	2023-09-10

2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on 2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide: A Comprehensive Overview

2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide, commonly referred to by its CAS number CAS No. 1005677-40-6, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorophenyl group with a pyrazole moiety, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide involves a series of intricate chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity levels. These improvements are particularly important for large-scale manufacturing in the pharmaceutical and agrochemical industries.

In terms of biological activity, this compound has shown promising results in various assays. For instance, studies have demonstrated its potential as an agrochemical agent, particularly in pest control applications. The pyrazole ring in the molecule contributes to its stability and bioavailability, making it an ideal candidate for developing eco-friendly pesticides.

Moreover, the compound has garnered attention in the field of drug discovery due to its ability to modulate key biological pathways. Recent research highlights its potential as an anti-tumor agent, where it exhibits selective cytotoxicity against cancer cells without significantly affecting normal cells. This property makes it a valuable lead compound for developing targeted therapies in oncology.

The structural versatility of CAS No. 1005677-40-6 also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technologies. These findings underscore the compound's potential beyond traditional pharmaceutical and agricultural applications.

In terms of safety and toxicity profiles, comprehensive studies have been conducted to assess the compound's impact on human health and the environment. Results indicate that it has a favorable safety profile when used within recommended limits, which is crucial for its regulatory approval in various industries.

The growing interest in green chemistry has also influenced the development of this compound. Researchers are increasingly focusing on sustainable synthesis routes and eco-friendly formulations to minimize environmental impact while maintaining efficacy.

In conclusion, 2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its role as an agrochemical agent, anti-tumor candidate, and material science component highlights its significance across multiple disciplines.